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Compound of Interest

Compound Name: Flagranone B

Cat. No.: B1249215 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Flagranone B is a naturally occurring flavanone isolated from the nematode-trapping fungus

Duddingtonia flagrans. As a member of the flavanone class of secondary metabolites,

Flagranone B exhibits promising biological activities, including antimicrobial and nematicidal

effects. This document provides detailed application notes and protocols for utilizing

Flagranone B as a chemical probe to investigate relevant biological pathways and potential

therapeutic targets. While the precise molecular targets of Flagranone B are still under

investigation, its demonstrated biological effects suggest its utility as a probe in studies related

to microbial pathogenesis and nematode biology.

Physicochemical Properties and Data
Property Value Reference

Molecular Formula C₁₈H₁₈O₈ [1]

Source Organism
Duddingtonia flagrans,

Arthrobotrys flagrans
[1][2]

Compound Class Flavanone [3][4][5][6][7]

Known Biological Activity Antimicrobial, Nematicidal [8][9]
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Proposed Mechanism of Action and Signaling
Pathways
Based on the known activities of flavanones and other natural product antimicrobials, two

primary hypothetical mechanisms of action for Flagranone B are proposed:

Antimicrobial Activity: Disruption of Microbial Cell Signaling and Integrity. It is hypothesized

that Flagranone B may interfere with bacterial quorum sensing pathways, which are crucial

for regulating virulence and biofilm formation. Additionally, it may disrupt the integrity of the

microbial cell membrane, leading to cell death.

Nematicidal Activity: Interference with Neuromuscular Signaling. Flagranone B may act on

key signaling pathways in nematodes, such as the TGF-β or serotonin signaling pathways,

which are known to be involved in essential functions like motility and development.

Disruption of these pathways could lead to paralysis and death.

Diagram: Proposed Antimicrobial Signaling Pathway
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Start

Prepare Bacterial Suspension
(OD600 = 0.08-0.1)

Dilute Bacteria 1:100
in CAMHB

Inoculate Wells with
Bacterial Suspension

Serial Dilution of Flagranone B
in 96-well plate

Incubate at 37°C
for 18-24 hours

Determine MIC

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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